1-[(1-Butyltetrazol-5-yl)methyl]-2-methylbenzimidazole

• IUPAC Name: 1-[(1-butyltetrazol-5-yl)methyl]-2-methylbenzimidazole
• InChI: InChI=1S/C14H18N6/c1-3-4-9-20-14(16-17-18-20)10-19-11(2)15-12-7-5-6-8-13(12)19/h5-8H,3-4,9-10H2,1-2H3
• InChI Key: SJUPQFFGHGSKNL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NN=N1)CN2C(=NC3=CC=CC=C32)C
• Molecular Formula: C14H18N6
• Molecular Weight: 270.33 g/mol

Description

1-[(1-Butyltetrazol-5-yl)methyl]-2-methylbenzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound belongs to the class of benzimidazole derivatives and has been found to exhibit unique biochemical and physiological effects.

Scientific Research Applications

1-[(1-Butyltetrazol-5-yl)methyl]-2-methylbenzimidazole has been found to have potential applications in medical research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. This compound has also been studied for its anti-inflammatory properties and has been found to reduce inflammation in animal models. Additionally, it has been studied for its potential use as a diagnostic tool for certain diseases.

Mechanism of Action

The mechanism of action of 1-[(1-Butyltetrazol-5-yl)methyl]-2-methylbenzimidazole is not fully understood. However, studies have suggested that it may work by inhibiting certain enzymes or signaling pathways that are involved in cancer growth or inflammation.
Biochemical and Physiological Effects:
1-[(1-Butyltetrazol-5-yl)methyl]-2-methylbenzimidazole has been found to exhibit unique biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has been found to have antioxidant properties and may protect against oxidative stress. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(1-Butyltetrazol-5-yl)methyl]-2-methylbenzimidazole in lab experiments include its potential applications in medical research, its high yield and purity, and its unique biochemical and physiological effects. However, the limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on 1-[(1-Butyltetrazol-5-yl)methyl]-2-methylbenzimidazole. These include further studies on its mechanism of action, its potential use as a diagnostic tool for certain diseases, and its potential applications in drug development. Additionally, studies could focus on optimizing the synthesis method for increased yield and purity of the product. Further research could also investigate the potential side effects of this compound and its safety for human use.
Conclusion:
In conclusion, 1-[(1-Butyltetrazol-5-yl)methyl]-2-methylbenzimidazole is a chemical compound that has potential applications in medical research. Its synthesis method has been optimized for high yield and purity, and it has been found to exhibit unique biochemical and physiological effects. Further research is needed to fully understand its mechanism of action and potential applications in drug development.

Synthesis Methods

The synthesis of 1-[(1-Butyltetrazol-5-yl)methyl]-2-methylbenzimidazole involves the reaction of 2-methylbenzimidazole with 1-butyl-5-azidotetrazole in the presence of a suitable catalyst. The reaction is carried out in a solvent system, and the product is obtained after purification. This synthesis method has been optimized for high yield and purity of the product.